7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-8-(2-hydroxypropylsulfanyl)-3-methylpurine-2,6-dione
7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-8-(2-hydroxypropylsulfanyl)-3-methylpurine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331726-23-9
VCID:
VC0498979
InChI:
InChI=1S/C18H21ClN4O5S/c1-10(24)9-29-18-20-15-14(16(26)21-17(27)22(15)2)23(18)7-12(25)8-28-13-5-3-11(19)4-6-13/h3-6,10,12,24-25H,7-9H2,1-2H3,(H,21,26,27)
SMILES:
CC(CSC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C)O
Molecular Formula:
C18H21ClN4O5S
Molecular Weight:
440.9g/mol
7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-8-(2-hydroxypropylsulfanyl)-3-methylpurine-2,6-dione
CAS No.: 331726-23-9
Main Products
VCID: VC0498979
Molecular Formula: C18H21ClN4O5S
Molecular Weight: 440.9g/mol
![7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-8-(2-hydroxypropylsulfanyl)-3-methylpurine-2,6-dione - 331726-23-9](/images/no_structure.jpg)
| CAS No. | 331726-23-9 |
|---|---|
| Product Name | 7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-8-(2-hydroxypropylsulfanyl)-3-methylpurine-2,6-dione |
| Molecular Formula | C18H21ClN4O5S |
| Molecular Weight | 440.9g/mol |
| IUPAC Name | 7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-8-(2-hydroxypropylsulfanyl)-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C18H21ClN4O5S/c1-10(24)9-29-18-20-15-14(16(26)21-17(27)22(15)2)23(18)7-12(25)8-28-13-5-3-11(19)4-6-13/h3-6,10,12,24-25H,7-9H2,1-2H3,(H,21,26,27) |
| Standard InChIKey | GEKJYMLRSYBGGN-UHFFFAOYSA-N |
| SMILES | CC(CSC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C)O |
| Canonical SMILES | CC(CSC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C)O |
| PubChem Compound | 3109657 |
| Last Modified | Nov 11 2021 |
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